Cas no 2554776-20-2 ((1R,3S)-3-Amino-cycloheptanol hydrochloride)

• Product Name: (1R,3S)-3-Amino-cycloheptanol hydrochloride
• CAS No: 2554776-20-2
• MF: C₇H₁₆ClNO
• MW: 165.66
• MDL: MFCD32710307
• CID: 5088143
• Update Time: 2025-05-20

(1R,3S)-3-Amino-cycloheptanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-Amino-cycloheptanol hydrochloride

• MDL： MFCD32710307
• Inchi： 1S/C7H15NO.ClH/c8-6-3-1-2-4-7(9)5-6;/h6-7,9H,1-5,8H2;1H/t6-,7+;/m0./s1
• InChI Key： MUUOZVGDMPWWQU-UOERWJHTSA-N
• SMILES： N[C@H]1CCCC[C@@H](O)C1.Cl

Additional information on (1R,3S)-3-Amino-cycloheptanol hydrochloride

(1R,3S)-3-Amino-cycloheptanol Hydrochloride: A Comprehensive Overview

The compound with CAS No 2554776-20-2, known as (1R,3S)-3-Amino-cycloheptanol hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of (1R,3S)-3-amino-cycloheptanol, which is a cyclic secondary alcohol with an amino group attached at the 3-position. The stereochemistry of this compound is crucial, as the (1R,3S) configuration imparts unique properties that are essential for its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of (1R,3S)-3-amino-cycloheptanol hydrochloride in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the design of peptide mimetics and enzyme inhibitors. The amino group in this compound serves as a versatile functional group that can undergo various chemical transformations, making it a valuable intermediate in organic synthesis.

One of the most promising applications of (1R,3S)-3-amino-cycloheptanol hydrochloride is in the field of medicinal chemistry. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for designing drugs targeting specific protein-protein interactions. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various therapeutic targets, paving the way for its use in treating diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, (1R,3S)-3-amino-cycloheptanol hydrochloride has also found utility in biotechnology. Its chiral centers make it an excellent substrate for asymmetric catalysis, a technique that is increasingly being used to produce enantiomerically pure compounds. By leveraging the stereochemical properties of this compound, scientists can develop more efficient and sustainable methods for synthesizing complex molecules.

The synthesis of (1R,3S)-3-amino-cycloheptanol hydrochloride involves a multi-step process that combines principles from both organic and stereochemical synthesis. Recent breakthroughs in catalytic asymmetric synthesis have made it possible to achieve high enantiomeric excess in the preparation of this compound. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward green chemistry.

Furthermore, the physical and chemical properties of (1R,3S)-3-amino-cycloheptanol hydrochloride have been extensively characterized using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its molecular structure and conformational flexibility, which are critical for understanding its behavior in biological systems.

In conclusion, (1R,3S)-3-amino-cycloheptanol hydrochloride is a versatile compound with immense potential in drug discovery and organic synthesis. Its unique stereochemistry and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern medicine and chemical science.